Cas no 1321-63-7 (1-butoxybutane; 1-ethoxypropan-1-ol)

• Product Name: 1-butoxybutane; 1-ethoxypropan-1-ol
• CAS No: 1321-63-7
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 1234547
• PubChem ID: 57508774
• Update Time: 2025-04-20

1-butoxybutane; 1-ethoxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxypropan-1-ol - 1-butoxybutane (1:1)
• 1-propanol, 1-ethoxy-, compd. with 1,1'-oxybis[butane] (1:1)
• LogP
• 1-(3-ethoxypropoxy)butane
• 1-butoxybutane
• 1-ethoxypropan-1-ol
• NS00128525
• SCHEMBL10005053
• Propane, butoxyethoxy-
• T8218SQ262
• Q27289795
• Ethoxypropanol butyl ether
• 1321-63-7
• DTXSID90157350
• UNII-T8218SQ262
• Butane, 1-(ethoxypropoxy)-
• 1-butoxybutane; 1-ethoxypropan-1-ol

• Inchi： 1S/C9H20O2/c1-3-5-7-11-9-6-8-10-4-2/h3-9H2,1-2H3
• InChI Key： BJVNUVBIMGZEPV-UHFFFAOYSA-N
• SMILES： O(CCCOCC)CCCC

Computed Properties

• Exact Mass: 234.2196
• Monoisotopic Mass: 160.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 38.69